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Compound of Interest

Compound Name: Yttrium Carbonate

Cat. No.: B1630429

Introduction

Yttrium carbonate (Y2(COs3)3) is a water-insoluble yttrium source crucial in the manufacturing
of advanced ceramics.[1][2] Its primary role is to serve as a high-purity precursor for yttrium
oxide (Y203, or yttria), which is achieved through a thermal decomposition process called
calcination.[1][3] Yttria is a key additive in ceramics, renowned for its ability to stabilize the
crystal structure of zirconia, act as a sintering aid, and enhance the mechanical and thermal
properties of various ceramic materials.[4][5][6] These advanced ceramics are utilized in
demanding applications, including electronics, aerospace components, and biomedical
implants like dental crowns and hip replacements.[6][7][8][9]

Key Applications

e Precursor for Yttria-Stabilized Zirconia (YSZ): Yttrium carbonate is a preferred starting
material for producing yttria, which stabilizes the tetragonal and cubic phases of zirconia at
room temperature.[6][9] This stabilization prevents destructive phase transformations during
temperature changes, which would otherwise cause cracking.[6]

» Sintering Aid: As a source for yttria, it helps lower the sintering temperature required to
densify ceramic bodies, reducing energy costs and preventing undesirable grain growth.[4]

» Transparent Ceramics: High-purity yttria derived from carbonate precursors is used to
fabricate transparent ceramics like Yttrium Aluminum Garnet (YAG), which have applications
in lasers and infrared windows.[10][11]
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» Bioceramics: Yttria-containing ceramics are noted for their biocompatibility, high strength,
and fracture toughness, making them suitable for medical and dental implants.[9][12]

Chemical and Physical Properties

Yttrium carbonate is typically a white, powdered solid. Its key properties are summarized in
the table below. The most critical reaction in ceramic manufacturing is its thermal
decomposition to yttrium oxide and carbon dioxide.

Property Value

Chemical Formula Y2(COs3)s3 - xH20

Molecular Weight 357.84 g/mol (anhydrous)[13]

Appearance White Powder[7][14]

Solubility Insoluble in water, soluble in mineral acids[7]

Available up to 99.99% trace metals basis[13]

Purity
[14]
N Decomposes to Y203 via intermediate phases
Decomposition _
upon heating[15]
Calcination Temp. ~600°C for conversion to Y203[16]

Protocols for Ceramic Manufacturing
Protocol 1: Synthesis of Yttria (Y203) Powder via
Calcination

This protocol details the conversion of yttrium carbonate hydrate to high-purity yttrium oxide
powder, a foundational step for its use in ceramic formulations.

Methodology:

e Preparation: Obtain high-purity yttrium carbonate hydrate (Y2(COs)s - xH20) powder.
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e Crucible Loading: Place the powder in a high-purity alumina or yttria crucible suitable for
high-temperature firing. Do not fill the crucible more than halfway to allow for gas evolution.

» Furnace Placement: Place the crucible in a programmable high-temperature furnace.

e Calcination Cycle:
o Heat the furnace to 200°C at a rate of 5°C/minute to slowly drive off the hydration water.
o Dwell at 200°C for 1 hour.

o Increase the temperature to 600-800°C at a rate of 10°C/minute.[16][17] The thermal
decomposition of the carbonate to oxide occurs in this range.[15]

o Hold at the peak temperature for 2-4 hours to ensure complete conversion to Y20s.
o Allow the furnace to cool to room temperature naturally.

e Post-Processing: The resulting white powder is yttrium oxide (Y20s). It can be gently milled
to break up any soft agglomerates before use.

Protocol 2: Preparation of 3 mol% Yttria-Stabilized
Zirconia (3Y-SZ)

This protocol describes the fabrication of a dense 3Y-SZ ceramic body, a material widely used
for its excellent mechanical properties.

Methodology:
e Precursor Calculation:

o Determine the required weights of zirconia (ZrOz) and yttrium carbonate (Y2(CO3)3)
powders to achieve a final composition of 3 mol% Y203 in ZrOz. This requires converting
the target moles of Y203 back to the equivalent mass of Y2(COs)s.

e Powder Mixing and Milling:
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o Combine the calculated amounts of ZrOz powder and the previously prepared Y203
powder (from Protocol 1) or yttrium carbonate directly.

o Place the powder mixture into a ball mill with zirconia milling media.

o Add deionized water and a dispersant to create a slurry. A typical mass ratio is 1 part
powder to 1-1.5 parts water and 0.001-0.015 parts dispersant.[18]

o Mill for 16-24 hours to ensure homogeneous mixing and reduce particle size.[17]

Drying and Calcination:
o Dry the resulting slurry in an oven at 80-120°C until all water has evaporated.

o If yttrium carbonate was used directly, calcine the dried powder at 800°C for 2 hours to
decompose the carbonate into oxide and form the stabilized zirconia precursor.[17]

Granulation and Pressing:
o Add a binder to the calcined powder and mix thoroughly.
o Granulate the mixture by passing it through a sieve to create a free-flowing powder.

o Press the granulated powder into the desired shape (e.g., a disc or bar) using a uniaxial or
cold isostatic press at 20-200 MPa.[9] This forms a "green body."

Sintering:
o Place the green body on a suitable setter plate in a high-temperature furnace.
o Slowly heat to 600°C to burn out the binder.

o Increase the temperature to the final sintering temperature, typically between 1450°C and
1550°C.[9]

o Hold at the peak temperature for 2 hours to allow the ceramic to densify.[19]

o Cool the furnace slowly to room temperature to prevent thermal shock and cracking.
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Data and Visualizations
Influence of Yttria Content on Zirconia Properties

The concentration of yttria, derived from yttrium carbonate, has a profound impact on the final
properties of zirconia ceramics. Increasing yttria content generally improves phase stability and
ionic conductivity but can decrease mechanical strength.

Y203 Content Predominant Phase Relative Fracture o
Key Application
(mol%) at RT Strength
) Structural ceramics,
~3% Tetragonal (t) Highest[20]
dental crowns[19][20]
Tetragonal (t) + Cubic ) More translucent
~4-5% High[20] _
(c) dental ceramics[20]
Solid electrolytes in
~8% Cubic (c) Lower fuel cells, oxygen

sensors[6]

Visualized Workflows and Relationships

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1630429?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/30892294/
https://www.mdpi.com/2076-3417/12/22/11617
https://pubmed.ncbi.nlm.nih.gov/30892294/
https://pubmed.ncbi.nlm.nih.gov/30892294/
https://pubmed.ncbi.nlm.nih.gov/30892294/
https://en.wikipedia.org/wiki/Yttria-stabilized_zirconia
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Raw Materials

Yttrium Carbonate Zirconia Powder

Y2(CO3)3

Processing

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1630429?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Precursor

Y2(COs3)3
(Yttrium Carbonate)

Heat (Calcination) \ Gas Release

Products

Click to download full resolution via product page

Increase Y203 Content
(from Yttrium Carbonate)

Increases Increases

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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